3-amino-6-bromo-2-methoxybenzonitrile
Overview
Description
3-Amino-6-bromo-2-methoxybenzonitrile (3AB2MBN) is an organic compound that is used for a variety of purposes in scientific research. It is a versatile compound, used in a wide range of applications, from synthesis of other compounds to biochemical and physiological studies.
Scientific Research Applications
3-amino-6-bromo-2-methoxybenzonitrile has a wide range of applications in scientific research. It is used as a reagent for the synthesis of other compounds, including drugs and pharmaceuticals. It is also used as a catalyst for reactions such as the Diels-Alder reaction and the Wittig reaction. In addition, this compound is used in the study of biochemical and physiological effects, as it has been found to have anti-inflammatory and analgesic effects.
Mechanism of Action
The mechanism of action of 3-amino-6-bromo-2-methoxybenzonitrile is not fully understood. However, it is thought to act as an inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are molecules that play a role in inflammation and pain. In addition, this compound is thought to interact with other proteins, such as the 5-lipoxygenase (5-LOX) enzyme, which is involved in the production of leukotrienes, which are also involved in inflammation and pain.
Biochemical and Physiological Effects
This compound has been found to have anti-inflammatory and analgesic effects. In animal studies, this compound has been shown to reduce inflammation and pain in the joints and muscles. In addition, this compound has been found to reduce the production of prostaglandins and leukotrienes, which are involved in inflammation and pain.
Advantages and Limitations for Lab Experiments
The use of 3-amino-6-bromo-2-methoxybenzonitrile in laboratory experiments has several advantages. It is a relatively inexpensive reagent, and can be synthesized relatively easily. In addition, it is a relatively stable compound, and is not easily degraded by heat or light. However, this compound has some limitations. It is a relatively toxic compound, and should be handled with caution. In addition, it is not water-soluble, which can make it difficult to use in some experiments.
Future Directions
There are several potential future directions for 3-amino-6-bromo-2-methoxybenzonitrile. One potential application is in the development of new drugs and pharmaceuticals. This compound could be used as a starting material for the synthesis of new compounds with anti-inflammatory and analgesic effects. In addition, this compound could be used to study the biochemical and physiological effects of other compounds, as well as to develop new drugs and pharmaceuticals. Finally, this compound could be used to study the mechanism of action of other compounds, as well as to develop new drugs and pharmaceuticals.
Synthesis Methods
3-amino-6-bromo-2-methoxybenzonitrile can be synthesized through a variety of methods. One of the most common methods is the reaction of an amine, such as aniline, with bromoethanol in the presence of a base, such as sodium hydroxide. This reaction produces a bromoethanol-substituted aniline, which can then be reacted with methoxybenzoyl chloride in the presence of a catalyst, such as pyridine, to form this compound.
properties
IUPAC Name |
3-amino-6-bromo-2-methoxybenzonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrN2O/c1-12-8-5(4-10)6(9)2-3-7(8)11/h2-3H,11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HZGOGRIICGVCSJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1C#N)Br)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.06 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2091528-20-8 |
Source
|
| Record name | 3-amino-6-bromo-2-methoxybenzonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-bromo-4-fluoropyrazolo[1,5-a]pyridine](/img/structure/B6597023.png)
![2-{[(tert-butoxy)carbonyl]amino}-3-fluoropropanoic acid](/img/structure/B6597041.png)
